Cas no 533937-26-7 (Isothiazole, 5-(2,4-dimethylphenyl)-)

• Product Name: Isothiazole, 5-(2,4-dimethylphenyl)-
• CAS No: 533937-26-7
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 1582106
• Update Time: 2024-08-24

Isothiazole, 5-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-(2,4-dimethylphenyl)-

• Inchi： 1S/C11H11NS/c1-8-3-4-10(9(2)7-8)11-5-6-12-13-11/h3-7H,1-2H3
• InChI Key： LEZOIXNXOLZFHB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C)C=C2C)=CC=N1

Computed Properties

• Exact Mass: 189.06133

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 223.6±38.0 °C(Predicted)
• PSA: 12.89
• pka: 4.20±0.21(Predicted)